Cas no 1878744-92-3 (Tert-butyl 5-amino-2-bromo-4-methylbenzoate)

• Product Name: Tert-butyl 5-amino-2-bromo-4-methylbenzoate
• CAS No: 1878744-92-3
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6209369
• PubChem ID: 165797486
• Update Time: 2025-06-08

Tert-butyl 5-amino-2-bromo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-2-bromo-4-methylbenzoate
• EN300-6508831
• 1878744-92-3
• Tert-butyl 5-amino-2-bromo-4-methylbenzoate

• Inchi： 1S/C12H16BrNO2/c1-7-5-9(13)8(6-10(7)14)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
• InChI Key： LUKSPOQZFICWOF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 5-amino-2-bromo-4-methylbenzoate

Comprehensive Overview of Tert-butyl 5-amino-2-bromo-4-methylbenzoate (CAS No. 1878744-92-3)

Tert-butyl 5-amino-2-bromo-4-methylbenzoate (CAS No. 1878744-92-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl ester group, an amino substituent, and a bromo atom, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's CAS number 1878744-92-3 ensures precise identification in global chemical databases, while its systematic name, Tert-butyl 5-amino-2-bromo-4-methylbenzoate, highlights its functional groups. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods. Questions like "How to synthesize Tert-butyl 5-amino-2-bromo-4-methylbenzoate efficiently?" or "What are the applications of CAS 1878744-92-3 in medicinal chemistry?" are frequently searched, reflecting its relevance in modern research.

From a structural perspective, the bromo and amino groups in Tert-butyl 5-amino-2-bromo-4-methylbenzoate offer reactive sites for further derivatization, enabling the creation of complex molecules. This adaptability aligns with the growing demand for high-value intermediates in the pharmaceutical sector. Additionally, its tert-butyl moiety enhances solubility and stability, addressing challenges in formulation development—a topic often discussed in drug delivery forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS 1878744-92-3, ensuring purity and consistency. Laboratories focusing on quality control prioritize these methods, as evidenced by searches like "HPLC analysis of Tert-butyl 5-amino-2-bromo-4-methylbenzoate." The compound's compatibility with catalyzed cross-coupling reactions also positions it as a candidate for polymer chemistry and nanomaterial applications.

In summary, Tert-butyl 5-amino-2-bromo-4-methylbenzoate (CAS No. 1878744-92-3) bridges multiple scientific disciplines, from organic synthesis to biomedical engineering. Its versatility and the rising interest in tailored chemical building blocks underscore its importance in contemporary research and industrial innovation.